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Compound of Interest

5-METHYLBENZOFURAZAN-1-
OXIDE

Cat. No.: B090925

Compound Name:

An In-depth Technical Guide to the Chemical Structure of 5-Methylbenzofurazan-1-oxide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical structure and
properties of 5-Methylbenzofurazan-1-oxide. It is intended for researchers, scientists, and
professionals in the field of drug development who require a detailed understanding of this
compound. This document consolidates key data, including its chemical identifiers,
physicochemical properties, and structural features, presented in a clear and accessible format.

Introduction

5-Methylbenzofurazan-1-oxide, also known by its synonym 5-Methylbenzofuroxan, is a
heterocyclic aromatic compound.[1][2] It belongs to the benzofurazan class of molecules, which
are characterized by a fused benzene and furazan ring system. The "-1-oxide" suffix indicates
the presence of an N-oxide functional group, which significantly influences the electronic
properties and reactivity of the molecule. Understanding the precise chemical structure of this
compound is fundamental for its application in chemical synthesis and drug design.

Chemical Structure and Identification
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The chemical structure of 5-Methylbenzofurazan-1-oxide is based on a bicyclic benzofurazan
core. A methyl group is substituted at the 5-position of the benzene ring, and an oxygen atom is
bonded to one of the nitrogen atoms in the furazan ring, forming an N-oxide.

The molecular structure can be represented in multiple ways, including the IUPAC International
Chemical Identifier (InChl), the Simplified Molecular-Input Line-Entry System (SMILES), and a
2D structural diagram.

Chemical Formula: C7HeN202[1][2]

CAS Registry Number: 19164-41-1[1][2]

IUPAC Standard InChl: INChI=1S/C7HE6N202/c1-5-2-3-7-6(4-5)8-11-9(7)10/h2-4H,1H3[1][3]

IUPAC Standard InChiKey: HCWVKDOCXDWFEH-UHFFFAOY SA-N[1][3]

SMILES: Cclccc2c(cl)no[n+]2[0-][2]

Synonyms and Nomenclature Relationship

The compound is known by several names, which are often used interchangeably in the
literature. The relationship between these names is illustrated below.

(S-Methylbenzofuroxan)

(S-Methylbenzofurazan-1-oxideH5-Methylbenzofurazan N-oxide)

(S-Methylbenzofurazan oxide)

Click to download full resolution via product page

Synonym Relationship Diagram
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Physicochemical Properties

A summary of the key physicochemical properties of 5-Methylbenzofurazan-1-oxide is
provided in the table below. The thermochemical data is sourced from the NIST Chemistry
WebBook and is based on experimental work by Acree, Bott, et al. (1996).[3][4]

Property Value Source
Molecular Weight 150.1347 g/mol [1]
Enthalpy of Sublimation 92.2 + 1.2 kJ/mol [3][4]

Standard Solid Enthalpy of
Combustion

-3459.8 = 1.0 kJ/mol

Solid Phase Enthalpy of
Formation

29.8 + 1.3 kd/mol

Gas Phase Enthalpy of
_ 122.0 £ 1.7 kd/mol
Formation

Structural Visualization

The 2D chemical structure of 5-Methylbenzofurazan-1-oxide is depicted below, highlighting
the key functional groups and the ring numbering system.

2D Structure of 5-Methylbenzofurazan-1-oxide

Experimental Protocols

The thermochemical data presented in this guide are based on experimental measurements.
For detailed experimental protocols, including the specific methodologies used for combustion
calorimetry and sublimation enthalpy determination, readers are advised to consult the original
research publication:

o Acree, W.E., Jr.; Bott, S.G.; Tucker, S.A.; Ribeiro da Silva, M.D.M.C.; Matos, M.A.R.; Pilcher,
G., Enthalpies of combustion of 5-methoxybenzofurazan, 5-methoxybenzfurazan-1-oxide, 5-
methylbenzofurazan-1-oxide, 5-chlorobenzofurazan-1-oxide, and 4-nitro-benzofurazan-1-
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oxide: the dissociation enthalpies of the N-O bonds, J. Chem. Thermodyn., 1996, 28, 673-
683.[3][4]

Conclusion

This technical guide has provided a detailed overview of the chemical structure of 5-
Methylbenzofurazan-1-oxide. The information on its chemical identifiers, physicochemical
properties, and structural features is critical for its use in research and development. The
provided visualizations and data tables offer a quick reference for scientists and professionals
working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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